Cas no 2679947-84-1 ((3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid)

• Product Name: (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid
• CAS No: 2679947-84-1
• MF: C₆H₈F₃NO₄
• MW: 215.127232551575
• CID: 6602834
• PubChem ID: 165913078
• Update Time: 2025-10-25

(3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679947-84-1
• (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid
• EN300-6178097

• Inchi： 1S/C6H8F3NO4/c7-6(8,9)5(14)10-2-3(11)1-4(12)13/h3,11H,1-2H2,(H,10,14)(H,12,13)/t3-/m1/s1
• InChI Key： PZOQTSNAIUODRP-GSVOUGTGSA-N
• SMILES： FC(C(NC[C@@H](CC(=O)O)O)=O)(F)F

Computed Properties

• Exact Mass: 215.04054222g/mol
• Monoisotopic Mass: 215.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 86.6Ų

Additional information on (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid

Introduction to (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid (CAS No. 2679947-84-1)

(3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid (CAS No. 2679947-84-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a hydroxyl group, a trifluoroacetamido moiety, and a chiral center at the C3 position. These characteristics contribute to its potential applications in various biological and therapeutic contexts.

The hydroxyl group in (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid plays a crucial role in its solubility and reactivity, making it an attractive candidate for drug development. The presence of the trifluoroacetamido moiety imparts unique electronic and steric properties, which can influence the compound's interactions with biological targets. Additionally, the chiral center at C3 ensures that the compound can exist in two enantiomeric forms, each potentially exhibiting distinct biological activities.

Recent studies have highlighted the potential of (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

In addition to its therapeutic applications, (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid has been explored for its use in diagnostic imaging. The compound's ability to cross cell membranes and accumulate in specific tissues makes it a valuable probe for imaging techniques such as positron emission tomography (PET). Research published in the journal Bioconjugate Chemistry has shown that labeled derivatives of (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid can be used to visualize tumor tissues with high sensitivity and specificity.

The synthesis of (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid involves several steps, including the preparation of the chiral precursor and the introduction of the trifluoroacetamido group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry at the C3 position. Another method involves enantioselective catalytic reactions, which can provide high yields of the desired enantiomer with minimal side products.

The stability and solubility of (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid are important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility can be influenced by factors such as pH and temperature, making it essential to optimize these conditions for specific applications.

In conclusion, (3R)-3-hydroxy-4-(trifluoroacetamido)butanoic acid (CAS No. 2679947-84-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including a hydroxyl group, a trifluoroacetamido moiety, and a chiral center, contribute to its biological activities and make it an attractive candidate for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a promising molecule for future drug development.